Cas no 1006-07-1 (Benzenaminium,N-ethyl-N,N-dimethyl-, iodide (1:1))

• Product Name: Benzenaminium,N-ethyl-N,N-dimethyl-, iodide (1:1)
• CAS No: 1006-07-1
• MF: C₁₀H₁₆IN
• MW: 277.145215034485
• CID: 159205
• PubChem ID: 15533947
• Update Time: 2025-04-19

Benzenaminium,N-ethyl-N,N-dimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,N-ethyl-N,N-dimethyl-, iodide (1:1)
• ethyl-dimethyl-phenylazanium,iodide
• Aethyl-dimethyl-phenyl-ammoniumjodid
• AGN-PC-00PKP6
• Benzenaminium, N-ethyl-N,N-dimethyl-, iodide
• Dimethyl-aethyl-phenyl-ammonio-jodid
• dimethylethylphenylammonium iodide
• N-Aethyl-N,N-dimethyl-anilinium, Jodid
• N-ethyl-N,N-dimethylanilinium iodide
• N-ethyl-N,N-dimethyl-anilinium, iodide
• NSC97242
• phenyldimethylethylammonium iodide
• Dimethylathylphenylammoniumjodid
• DTXSID00573784
• NSC-97242
• 1006-07-1

• Inchi： 1S/C10H16N.HI/c1-4-11(2,3)10-8-6-5-7-9-10;/h5-9H,4H2,1-3H3;1H/q+1;/p-1
• InChI Key： FOBZEGYPMFVHOM-UHFFFAOYSA-M
• SMILES： [I-].[N+](C)(C)(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 150.12838
• Monoisotopic Mass: 277.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: -0.72260